Cas no 1512351-90-4 ((2,6-dimethylphenyl)methyl(3-methylbutyl)amine)

(2,6-Dimethylphenyl)methyl(3-methylbutyl)amine is a tertiary amine featuring a sterically hindered aromatic ring and a branched alkyl substituent. Its molecular structure, combining a 2,6-dimethylphenyl group with a 3-methylbutyl chain, confers unique steric and electronic properties, making it potentially useful in organic synthesis and catalysis. The compound's hindered aromatic system may enhance stability under reactive conditions, while the flexible alkyl chain could improve solubility in nonpolar media. This amine may serve as an intermediate in pharmaceutical or agrochemical applications, where selective functionalization or controlled reactivity is required. Its structural features suggest potential utility in ligand design or as a building block for specialty chemicals requiring tailored steric environments.
(2,6-dimethylphenyl)methyl(3-methylbutyl)amine structure
1512351-90-4 structure
Product Name:(2,6-dimethylphenyl)methyl(3-methylbutyl)amine
CAS No:1512351-90-4
MF:C14H23N
MW:205.33912396431
CID:5170827
PubChem ID:75355449
Update Time:2025-06-11

(2,6-dimethylphenyl)methyl(3-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2,6-dimethyl-N-(3-methylbutyl)-
    • (2,6-dimethylphenyl)methyl(3-methylbutyl)amine
    • Inchi: 1S/C14H23N/c1-11(2)8-9-15-10-14-12(3)6-5-7-13(14)4/h5-7,11,15H,8-10H2,1-4H3
    • InChI Key: CHJXLKWPXPDWJJ-UHFFFAOYSA-N
    • SMILES: C1(CNCCC(C)C)=C(C)C=CC=C1C

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Additional information on (2,6-dimethylphenyl)methyl(3-methylbutyl)amine

Introduction to (2,6-dimethylphenyl)methyl(3-methylbutyl)amine and Its Applications

CAS No. 1512351-90-4 refers to a specific organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound, formally known as (2,6-dimethylphenyl)methyl(3-methylbutyl)amine, is a complex amine derivative with a unique structural configuration that makes it of significant interest for various applications.

The molecular structure of this compound consists of a phenyl ring substituted with two methyl groups at the 2 and 6 positions, attached to a tertiary amine group. The presence of these substituents imparts specific electronic and steric properties to the molecule, which can be exploited in various chemical reactions and interactions. The compound's ability to act as a ligand or intermediate in synthetic pathways has made it a subject of extensive study in medicinal chemistry.

In recent years, there has been growing interest in exploring the potential applications of (2,6-dimethylphenyl)methyl(3-methylbutyl)amine in the development of novel pharmaceuticals. Its structural features suggest that it could serve as a precursor or building block for more complex molecules with therapeutic properties. Researchers have been particularly intrigued by its potential role in the synthesis of drugs targeting neurological disorders, given its ability to interact with biological receptors and enzymes.

One of the most promising areas of research involves the use of this compound as a chiral auxiliary in asymmetric synthesis. The presence of multiple stereocenters in its structure allows for the possibility of creating enantiomerically pure compounds, which are often required for pharmaceutical applications. This has led to investigations into its utility in catalytic processes that aim to produce optically active molecules with high efficiency and selectivity.

Furthermore, the compound's amine functionality makes it a valuable candidate for use in drug delivery systems. By modifying its structure or incorporating it into polymers, researchers have been able to develop novel formulations that enhance the bioavailability and targeted action of therapeutic agents. These advancements hold promise for improving treatment outcomes in various medical conditions.

The synthesis of (2,6-dimethylphenyl)methyl(3-methylbutyl)amine itself is another area where significant progress has been made. Modern synthetic methodologies have enabled chemists to produce this compound with high purity and yield, making it more accessible for further research and development. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

Recent studies have also highlighted the compound's potential role in materials science. Its unique properties make it suitable for use as an additive or modifier in various industrial applications, including lubricants and coatings. The ability to fine-tune its physical and chemical characteristics through structural modifications has opened up new possibilities for enhancing material performance.

In conclusion, (2,6-dimethylphenyl)methyl(3-methylbutyl)amine (CAS No. 1512351-90-4) is a versatile compound with a wide range of potential applications across multiple fields. Its structural features and reactivity make it an invaluable tool for researchers working on pharmaceuticals, catalysis, drug delivery systems, and materials science. As our understanding of its properties continues to grow, so too will its significance in advancing scientific and technological innovations.

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